1,1,1,4,4,4-Hexafluoro-2-(trifluoromethyl)but-2-ene

• IUPAC Name: 1,1,1,4,4,4-hexafluoro-2-(trifluoromethyl)but-2-ene
• InChI: InChI=1S/C5HF9/c6-3(7,8)1-2(4(9,10)11)5(12,13)14/h1H
• InChI Key: ZBKIRWGFFLBFDX-UHFFFAOYSA-N
• Canonical SMILES: C(=C(C(F)(F)F)C(F)(F)F)C(F)(F)F
• Molecular Formula: C5HF9
• DSSTOX Substance ID: DTXSID20453498
• Molecular Weight: 232.05 g/mol
• CAS RN: 22692-37-1

Description

“1,1,1,4,4,4-Hexafluoro-2-(trifluoromethyl)but-2-ene” is an unsaturated, highly fluorinated hydrocarbon with multiple industrial uses. It is also known by the commercial name 1336mzz (Z). The molecular formula is C5HF9.

Molecular Structure Analysis

The molecular structure of “1,1,1,4,4,4-Hexafluoro-2-(trifluoromethyl)but-2-ene” can be represented as CF3C=C(CF3)CF3. The molecular weight is 232.047 Da.

Physical And Chemical Properties Analysis

The compound has a density of 1.5±0.1 g/cm3, a boiling point of 51.3±8.0 °C at 760 mmHg, and a vapor pressure of 291.3±0.1 mmHg at 25°C. It also has an enthalpy of vaporization of 28.2±3.0 kJ/mol.

Scientific Research Applications

. It’s known for the stability of the carbon-fluorine bond. However, the specific applications in scientific research are not readily available in the sources I have access to.

• Chemical Synthesis

  • 1,1,1,4,4,4-Hexafluoro-2-(trifluoromethyl)but-2-ene can be used in the synthesis of ethyl zinc fluoroalkoxide complexes using diethyl zinc.
  • It can also be used in the preparation of 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propylperchlorate using NaH and dichlorine heptoxide in carbon tetrachloride.

• Solvent

  • This compound can be used as a solvent to prepare cyclodextrin-assembled material.

• Preparation of Ethyl Zinc Fluoroalkoxide Complexes

  • In the field of Organometallic Chemistry , this compound can be used in the synthesis of ethyl zinc fluoroalkoxide complexes using diethyl zinc. The specific experimental procedures and outcomes would depend on the specific context of the research.

• Preparation of Vanadium-Alkylidene Complexes

  • This compound can also be used in the preparation of vanadium-alkylidene complexes in the presence of hexane. The specific experimental procedures and outcomes would depend on the specific context of the research.

• Preparation of Hexafluoroacetone

  • In the field of Organic Chemistry , this compound can be used in the preparation of hexafluoroacetone. The specific experimental procedures and outcomes would depend on the specific context of the research.

• Preparation of Hexafluoro-2-propanol

  • This compound can also be used in the preparation of hexafluoro-2-propanol. The specific experimental procedures and outcomes would depend on the specific context of the research.

Safety And Hazards

Despite the harmful properties shown in the hazard information table, the U.S. Environmental Protection Agency approved its industrial uses in 2017 under the agency’s Significant New Alternatives Policy. It is relatively non-toxic and not flammable.